16652-71-4(L-Proline benzyl ester hydrochloride),P1727

L-Proline benzyl ester hydrochloride Properties

Names and Identifiers

- L-Proline benzyl ester hydrochloride
- H-Pro-OBzl.HCl
- (S)-Benzyl pyrrolidine-2-carboxylate hydrochloride
- H-Pro-OBzl·HCl
- L-PROLINE BENZYL ESTER HCL
- H-L-Pro-OBzl*HCl
- H-Pro-OBn*HCl
- H-PRO-OBZL
- L-Proline benzyl est
- L-PROLINE BENZYL ESTER
- L-Pro-OBn hydrochloride
- L-Pro-OBzl.HCl
- PROLINE-OBZL HCL
- Pro-OBn hydrochloride
- PRO-OBZL HCL
- H-Pro-Obzl.Hc
- H-PRO-OBZL HCL
- H-Pro-OBzl•TIMTEC-BB SBB003206
- L-proline, phenylmethyl ester, hydrochloride salt
- Benzyl(S)-pyrrolidine-2-carboxylate hcl
- benzyl (2S)-pyrrolidine-2-carboxylate;hydrochloride
- (S)-BENZYL PYRROLIDINE-2-CARBOXYLATE HCL
- L-Proline, phenylmethyl ester, hydrochloride (1:1)
- L-proline benzyl ester hydrochloride salt
- I11506
- proline benzylester hydrochloride
- DTXSID001347023
- 16652-71-4
- proline benzyl ester hydrochloride
- Proline, phenylmethyl ester, hydrochloride
- L-proline-O-benzyl ester hydrochloride
- AS-12118
- L-Proline benzyl ester hydrochloride, 98%
- W12068
- EN300-7359705
- 60668-01-1
- L-proline, phenylmethyl ester, monohydrochloride salt
- Pro-OBn.HCl
- L-proline benzylester hydro chloride
- benzyl (2S)-pyrrolidin-1-ium-2-carboxylate;chloride
- ZK3TE62WVS
- HY-W012071
- NSC -197199
- L-Proline, phenylmethyl ester, hydrochloride
- MFCD00039002
- benzyl (2S)-pyrrolidine-2-carboxylate hydrochloride
- L-proline, benzyl ester hydrochloride
- W-107922
- Pro-OBzl.HCl
- HCl H-Pro-OBzl
- F0001-0607
- CS-W012787
- NS00052612
- L-proline benzyl ester hydrochloric acid
- SCHEMBL630516
- Benzyl L-prolinate hydrochloride
- AKOS015889662
- NEDMOHHWRPHBAL-MERQFXBCSA-N
- M02957
- Proline benzyl ester HCl
- AC-19233
- Benzyl (S)-Pyrrolidine-2-Carboxylate HCl
- H-Pro-OBn.HCl
- (L)-proline benzyl ester hydrochloride
- AKOS015848474
- AM82201
- P1727
- L-proline benzylester hydrochloride
- H-Pro-OBn-HCl
- L-Proline benzyl ester, HCl
- NSC-71043
- L-proline-benzyl ester hydrochloride
- L-PROLINE BENZYL ESTER HCl
- H-Pro-Obzl HCl
- h-pro-obzl
- (S)-benzyl pyrrolidine-2-carboxylate hydrochloride
- +Expand
- MDL： MFCD00039002
- InChIKey： NEDMOHHWRPHBAL-MERQFXBCSA-N
- Inchi： InChI=1S/C12H15NO2.ClH/c14-12(11-7-4-8-13-11)15-9-10-5-2-1-3-6-10;/h1-3,5-6,11,13H,4,7-9H2;1H/t11-;/m0./s1
- SMILES： C1=CC=C(C=C1)COC(=O)[C@@H]2CCCN2.Cl
- BRN： 3598081

Computed Properties

Exact Mass: 241.086957g/mol
Surface Charge: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 241.086957g/mol
Monoisotopic Mass: 241.086957g/mol
Topological Polar Surface Area: 38.3Å²
Heavy Atom Count: 16
Complexity: 212
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Surface Charge: 0

Experimental Properties

LogP: 2.61260
PSA: 38.33000
Refractive Index: 1.4365
Water Partition Coefficient: miscible
Boiling Point: 309 oC at 760 mmHg
Melting Point: 148-151 °C (lit.)
Vapor Pressure: No data available
Flash Point: 140.7℃
Color/Form: Not determined
Solubility: miscible
Sensitiveness: Hygroscopic
Specific Rotation: -44 º (c=1, methanol)
Optical Activity: [α]20/D −48°, c = 1 in H2O
Density: 1.1210

L-Proline benzyl ester hydrochloride Security Information

WGK Germany：3
Safety Instruction： S22-S24/25-S37/39-S26
Risk Phrases：R36/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature
Risk Phrases： R36/38
Signal Word：Warning

L-Proline benzyl ester hydrochloride Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

L-Proline benzyl ester hydrochloride Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00HZMD-5g	Proline, phenylmethyl ester, hydrochloride	16652-71-4	98%	5g	$5.00	2024-06-19
AAPPTec	AHP103-25g	H-Pro-OBzl HCl	16652-71-4		25g	$75.00	2024-07-19
abcr	AB180031-5 g	L-Proline benzyl ester hydrochloride, 97% (H-L-Pro-OBzl.HCl); .	16652-71-4	97%	5 g	€44.90	2023-07-20
Ambeed	A147614-5g	H-Pro-OBzl.HCl	16652-71-4	98%	5g	$6.0	2024-08-03
Apollo Scientific	OR480596-25g	Benzyl (2S)-pyrrolidine-2-carboxylate hydrochloride	16652-71-4	98%	25g	£15.00	2024-05-24
Biosynth	EBP-2049-5 g	Pro-OBzl ? Cl	16652-71-4		5g	$62.70
Chemenu	CM250138-100g	H-Pro-OBzl.HCl	16652-71-4	95+%	100g	$143
Cooke Chemical	A6720712-5G	L-Proline benzyl ester hydrochloride	16652-71-4	98%	5g	RMB 37.60	2023-09-07
Enamine	EN300-7359705-0.05g	benzyl (2S)-pyrrolidine-2-carboxylate hydrochloride	16652-71-4	95%	0.05g	$19.0	2023-07-07
eNovation Chemicals LLC	D691044-100g	L-Proline Benzyl Ester Hydrochloride	16652-71-4	98%	100g	$140	2021-09-25

L-Proline benzyl ester hydrochloride Synthesis

L-Proline benzyl ester hydrochloride Suppliers

Hubei Xinkang Pharmaceutical Chemcal Co.,Ltd.

Audited Supplier

(CAS:16652-71-4)

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SHAN DONG XI YA HUA XUE Co., Ltd.

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(CAS:16652-71-4)

MR./MRS.:LIU JING LI

Phone:13395390286

Email:xiyashiji@163.com

HU BEI SHENG JING XIANG Technology Co., Ltd.

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(CAS:16652-71-4)

MR./MRS.:TAO JING LI

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:16652-71-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

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Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:16652-71-4)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

L-Proline benzyl ester hydrochloride Related Literature

1. Nature of equilibrium shifts in racemic praseodymium(iii) tris(2,2′-oxydiacetate) induced by interaction with chiral probes

Tatjana N. Parac-Vogt,Koen Binnemans,Christiane G?rller-Walrand J. Chem. Soc. Dalton Trans. 2002 1602
2. Synthesis of a membrane-spanning lipophilic porphyrin with links to two alamethicin fragments on each face

Toru Arai,Akio Tsukuni,Katsumi Kawazu,Hironao Aoi,Takahiro Hamada,Norikazu Nishino J. Chem. Soc. Perkin Trans. 2 2000 1381
3. Studies in relation to biosynthesis. Part XLVI. Incorporation of cyclo-L-tryptophyl-L-proline into brevianamide A

John Baldas,Arthur J. Birch,Richard A. Russell J. Chem. Soc. Perkin Trans. 1 1974 50
4. Synthesis of an S-linked glycopeptide analog derived from human Tamm–Horsfall glycoprotein

Xiangming Zhu,Tobias Haag,Richard R. Schmidt Org. Biomol. Chem. 2004 2 31
5. Total synthesis and biological activity of dolastatin 16

Loida O. Casalme,Arisa Yamauchi,Akinori Sato,Julie G. Petitbois,Yasuyuki Nogata,Erina Yoshimura,Tatsufumi Okino,Taiki Umezawa,Fuyuhiko Matsuda Org. Biomol. Chem. 2017 15 1140
6. Cyclohexyl ether as a new hydroxy-protecting group for serine and threonine in peptide synthesis?1

Yasuhiro Nishiyama,Suguru Shikama,Ken-ichi Morita,Keisuke Kurita J. Chem. Soc. Perkin Trans. 1 2000 1949
7. On the activation of valerolactam with triflic anhydride: the synthesis of ω-trifluorosulfonamido dipeptides using a transpeptidation reaction under mild conditions

Nikolai Kuhnert,Ian Clemens,Rodney Walsh Org. Biomol. Chem. 2005 3 1694
8. A modular and divergent approach to spirocyclic pyrrolidines

Benjamin D. A. Shennan,Peter W. Smith,Yusuke Ogura,Darren J. Dixon Chem. Sci. 2020 11 10354
9. Peptides. Part XXIV. Syntheses of the N-terminal pentapeptide and C-terminal tetrapeptide sequences of porcine gastrin

J. C. Anderson,M. A. Barton,P. M. Hardy,G. W. Kenner,J. Preston,R. C. Sheppard J. Chem. Soc. C 1967 108

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 16652-71-4 (L-Proline benzyl ester hydrochloride)

L-Proline benzyl ester hydrochloride Properties

Names and Identifiers

Computed Properties

Experimental Properties

L-Proline benzyl ester hydrochloride Security Information

L-Proline benzyl ester hydrochloride Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

L-Proline benzyl ester hydrochloride Price

L-Proline benzyl ester hydrochloride Synthesis

L-Proline benzyl ester hydrochloride Suppliers

L-Proline benzyl ester hydrochloride Related Literature

Related Categories

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